CP-809101 hydrochloride
Overview
Description
CP-809101 hydrochloride is a synthetic compound that is used in various scientific research applications. It is a selective inhibitor of the mammalian target of rapamycin (mTOR) and has been used in both in vivo and in vitro studies. CP-809101 hydrochloride is an important tool for laboratory experiments due to its ability to modulate mTOR activity, and its potential to be used in the study of various diseases.
Scientific Research Applications
Obesity Research
CP-809101 hydrochloride: is a potent agonist of the serotonin (5-HT) receptor subtype 5-HT2C . This receptor has been implicated in the regulation of appetite and food intake. The compound has been studied for its potential to reduce food intake and influence body weight regulation, making it a valuable tool in obesity research. It may help in understanding the neurochemical pathways involved in satiety and the development of new treatments for obesity.
Psychiatric Disorder Treatment
The compound displays antipsychotic activity by suppressing conditioned avoidance responding (CAR) and inhibiting hyperactivity induced by phencyclidine (PCP) and amphetamine . This suggests its potential use in the treatment of psychiatric disorders such as schizophrenia, where hyperactivity and avoidance behaviors are prevalent.
Addiction Research
In addiction research, CP-809101 hydrochloride has been shown to reduce reinstatement of drug-seeking behavior in cocaine-primed rats when administered into the central amygdala . This indicates its potential application in developing therapies for substance abuse disorders, particularly in preventing relapse.
Behavioral Neuroscience
The compound’s ability to reduce hyperactivity induced by PCP and D-amphetamine and to improve novel object recognition in mice points to its utility in behavioral neuroscience research . It can be used to study the effects of serotonin modulation on learning, memory, and behavior.
Metabolic Disease Studies
Given its role in influencing food intake, CP-809101 hydrochloride can be used to explore the metabolic pathways associated with energy balance and metabolic diseases . It could provide insights into the treatment of metabolic syndrome and related conditions.
Neuropharmacology
CP-809101 hydrochloride: has shown activity in animal models of antipsychotic activity . It can be used to study the pharmacological effects of 5-HT2C receptor activation and its implications for neuropharmacology, particularly in the context of developing new antipsychotic medications.
properties
IUPAC Name |
2-[(3-chlorophenyl)methoxy]-6-piperazin-1-ylpyrazine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17ClN4O.ClH/c16-13-3-1-2-12(8-13)11-21-15-10-18-9-14(19-15)20-6-4-17-5-7-20;/h1-3,8-10,17H,4-7,11H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NMUNRTCTDLORDR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=CN=CC(=N2)OCC3=CC(=CC=C3)Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18Cl2N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10719338 |
Source
|
| Record name | 2-[(3-Chlorophenyl)methoxy]-6-(piperazin-1-yl)pyrazine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10719338 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
341.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1215721-40-6 |
Source
|
| Record name | 2-[(3-Chlorophenyl)methoxy]-6-(piperazin-1-yl)pyrazine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10719338 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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